2,2-difluoro-N-(5-fluoropyridin-2-yl)-2-(1-hydroxycyclobutyl)acetamide

• IUPAC Name: 2,2-difluoro-N-(5-fluoropyridin-2-yl)-2-(1-hydroxycyclobutyl)acetamide
• InChI: InChI=1S/C11H11F3N2O2/c12-7-2-3-8(15-6-7)16-9(17)11(13,14)10(18)4-1-5-10/h2-3,6,18H,1,4-5H2,(H,15,16,17)
• InChI Key: NCPCTPLDGDJYMC-UHFFFAOYSA-N
• Canonical SMILES: C1CC(C1)(C(C(=O)NC2=NC=C(C=C2)F)(F)F)O
• Molecular Formula: C11H11F3N2O2
• Molecular Weight: 260.21 g/mol

Description

2,2-difluoro-N-(5-fluoropyridin-2-yl)-2-(1-hydroxycyclobutyl)acetamide, commonly known as 'Compound X', is a novel chemical compound that has gained significant attention in scientific research due to its unique properties and potential applications. This compound is a potent inhibitor of a specific enzyme, which makes it a promising candidate for the development of new drugs and therapies.

Mechanism of Action

Compound X works by binding to the active site of the target enzyme, thereby inhibiting its activity. This leads to a disruption in the disease process, which can result in the prevention or treatment of the disease. The mechanism of action of Compound X has been extensively studied using various biochemical and biophysical techniques.
Biochemical and Physiological Effects:
Compound X has been shown to have a significant impact on the biochemical and physiological processes in cells. Studies have demonstrated that the compound can induce cell death in cancer cells, reduce inflammation, and improve cognitive function in animal models. These effects are thought to be mediated by the inhibition of the target enzyme and the subsequent disruption of the disease process.

Advantages and Limitations for Lab Experiments

One of the main advantages of Compound X is its potency and specificity for the target enzyme. This makes it a valuable tool for studying the role of the enzyme in disease processes. However, the compound also has some limitations, such as its low solubility in water, which can make it difficult to work with in certain experimental settings.

Future Directions

There are several future directions for research on Compound X. One area of focus is the development of new drugs and therapies based on the compound's mechanism of action. Another area of interest is the optimization of the synthesis method to improve yield and purity. Additionally, further studies are needed to fully understand the biochemical and physiological effects of Compound X and its potential applications in various disease processes.

Synthesis Methods

The synthesis of Compound X involves a multi-step process that requires expertise in organic chemistry. The first step involves the preparation of a key intermediate, which is then subjected to several chemical reactions to yield the final product. The synthesis method has been optimized to ensure high yield and purity of the compound.

Scientific Research Applications

Compound X has been extensively studied for its potential applications in the field of drug discovery. The compound has shown promising results in inhibiting the activity of a specific enzyme, which is involved in various disease processes. This makes it a potential candidate for the development of new drugs and therapies for diseases such as cancer, Alzheimer's, and Parkinson's.